Cas no 6965-71-5 (2-(2,5-Dichlorophenoxy)propanoic acid)

• Product Name: 2-(2,5-Dichlorophenoxy)propanoic acid
• CAS No: 6965-71-5
• Molecular Formula: C₉H₈O₃Cl₂
• Molecular Weight: 235.06402
• MDL: MFCD00020405
• CID: 1075211
• PubChem ID: 97971

2-(2,5-Dichlorophenoxy)propanoic acid Properties

Names and Identifiers

• 2-(2,5-Dichlorophenoxy)propanoic acid
• 2-(2,5-Dichlorophenoxy)propionic acid
• alpha-(2,5-Dichlorophenoxy)propionic acid
• NSC 63350
• Propanoic acid, 2-(2,5-dichlorophenoxy)- (9CI)
• Propionic acid, 2-(2,5-dichlorophenoxy)-
• Propanoic acid, 2-(2,5-dichlorophenoxy)-
• NCIOpen2_002714
• .alpha.-(2,5-Dichlorophenoxy)propionic acid
• DTXCID50441
• EN300-86524
• LDRYOEIGQCIMEK-UHFFFAOYSA-N
• 6965-71-5
• NSC63350
• SCHEMBL1305946
• STK443877
• AKOS000131677
• Propionic acid,5-dichlorophenoxy)-
• MFCD00020405
• DTXSID5020441
• CAS-6965-71-5
• CS-0272259
• 2-[(2,5-dichlorophenyl)oxy]propanoic acid
• WLN: QVY&OR BG EG
• NSC-63350
• NCGC00255149-01
• CHEMBL3183023
• ALBB-000833
• BBL017347
• 2-(2,5-dichlorophenoxy)propanoicacid
• NS00036911
• Q63088182
• EINECS 230-170-3
• VS-06077
• Propanoic acid,5-dichlorophenoxy)-
• AKOS016341380
• Tox21_301882

• MDL： MFCD00020405
• InChIKey： LDRYOEIGQCIMEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8Cl2O3/c1-5(9(12)13)14-8-4-6(10)2-3-7(8)11/h2-5H,1H3,(H,12,13)
• SMILES： CC(C(=O)O)OC1=C(C=CC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 233.98514
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 233.9850495g/mol
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 335.78°C (rough estimate)
• Density: 1.3965 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids